Diethyl 5-(2-((7-methoxy-4-methylquinolin-2-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[[2-(7-methoxy-4-methylquinolin-2-yl)sulfanylacetyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C24H26N2O6S2/c1-6-31-23(28)20-14(4)21(24(29)32-7-2)34-22(20)26-18(27)12-33-19-10-13(3)16-9-8-15(30-5)11-17(16)25-19/h8-11H,6-7,12H2,1-5H3,(H,26,27)
• InChI Key: YHZWLIWVDYGURP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)CSC2=NC3=C(C=CC(=C3)OC)C(=C2)C
• Molecular Formula: C24H26N2O6S2
• Molecular Weight: 502.6 g/mol
• CAS No.: 307340-67-6

Description

Diethyl 5-(2-((7-methoxy-4-methylquinolin-2-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C24H26N2O6S2 and its molecular weight is 502.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Diethyl 5-(2-((7-methoxy-4-methylquinolin-2-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate is involved in various synthetic and chemical reaction processes. It has been used in the Knoevenagel condensation process, where its role in the formation of keto isoquinoline and isoquinoline-1-carboxylic acid derivatives was explored (Kasturi & Sharma, 1975). Additionally, this compound is part of the synthesis of complex molecules such as thieno[2,3-b]thiophene derivatives, highlighting its versatility in organic synthesis (Khalil et al., 2000).

Applications in Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. For example, its application in creating new quinoline derivatives with potential antimicrobial activities has been studied, emphasizing its relevance in developing new therapeutic agents (Desai, Shihora, & Moradia, 2007).